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Introduction

Acynonapyr is a novel acaricide with a unique mode of action, targeting the calcium-activated
potassium channels (KCa2) in spider mites.[1][2][3][4] This distinct mechanism, classified by
the Insecticide Resistance Action Committee (IRAC) as Group 33, makes it a valuable tool for
controlling spider mite populations, including those resistant to other acaricides.[1][2][3][4]
Acynonapyr demonstrates high efficacy against key pest species from the Tetranychus and
Panonychus genera across all life stages.[1][5] Notably, it exhibits high selectivity, with minimal
impact on beneficial insects and natural enemies, rendering it suitable for Integrated Pest
Management (IPM) programs.[1][2][4]

This document provides detailed protocols for conducting laboratory bioassays to evaluate the
efficacy of Acynonapyr. It includes methodologies for determining lethal and sublethal effects,
as well as guidance on data presentation and interpretation.

Mode of Action: Inhibition of Calcium-Activated
Potassium Channels

Acynonapyr acts as a modulator of calcium-activated potassium channels (KCaZ2), which are
crucial for regulating neuronal excitability.[1][2][3][4] In normal nerve function, an influx of
calcium ions (Ca?*) activates these channels, leading to an efflux of potassium ions (K+). This
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hyperpolarizes the neuron, terminating the action potential and returning the nerve cell to a

resting state.

Acynonapyr inhibits the KCa2 channels, preventing the efflux of K+* ions.[1][3] This disruption
of the normal repolarization process leads to a state of uncontrolled nerve cell excitation.[1][3]
[4] The resulting continuous firing of neurons manifests as neurological symptoms in

susceptible mites, such as convulsions and impaired mobility, ultimately leading to mortality.[1]

[2](31[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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